Tert-butyl 4-bromo-3-fluorobenzyl(4-methoxybenzyl)carbamate
Overview
Description
Tert-butyl 4-bromo-3-fluorobenzyl(4-methoxybenzyl)carbamate is a chemical compound with the molecular formula C20H23BrFNO3 . It falls within the category of carbamates and features a tert-butyl group attached to a benzyl moiety, which in turn bears bromine, fluorine, and methoxy substituents . The compound’s systematic IUPAC name is tert-butyl (4-(bromomethyl)benzyl)carbamate .
Synthesis Analysis
The synthetic route for this compound involves the reaction of tert-butyl isocyanate with 4-bromo-3-fluorobenzyl alcohol. The resulting tert-butyl 4-bromo-3-fluorobenzylcarbamate is then treated with methoxybenzyl bromide to yield the final product. Detailed synthetic procedures and optimization studies are documented in the literature .
Molecular Structure Analysis
The molecular structure of Tert-butyl 4-bromo-3-fluorobenzyl(4-methoxybenzyl)carbamate consists of a central carbamate group (N-C=O) linked to a 4-bromo-3-fluorobenzyl moiety via a tert-butyl spacer. The methoxybenzyl group is also attached to the same benzyl ring. The compound’s three-dimensional arrangement and bond angles can be visualized using molecular modeling software .
Chemical Reactions Analysis
Tert-butyl 4-bromo-3-fluorobenzyl(4-methoxybenzyl)carbamate may participate in various chemical reactions, including nucleophilic substitutions, amidation reactions, and transformations involving the bromine and fluorine substituents. Investigating its reactivity with different reagents and conditions would provide valuable insights .
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis of Biologically Active Natural Products
This compound serves as a potential precursor for the synthesis of biologically active natural products such as Indiacen A and Indiacen B . These natural products have been found to possess a range of biological activities, including anticancer, anti-inflammatory, and analgesic properties.
Safety and Hazards
As with any chemical compound, handling precautions are essential. Consult safety data sheets (SDS) and follow proper laboratory practices when working with Tert-butyl 4-bromo-3-fluorobenzyl(4-methoxybenzyl)carbamate . Potential hazards include skin and eye irritation, inhalation risks, and environmental impact. Always wear appropriate protective gear and work in a well-ventilated area .
properties
IUPAC Name |
tert-butyl N-[(4-bromo-3-fluorophenyl)methyl]-N-[(4-methoxyphenyl)methyl]carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23BrFNO3/c1-20(2,3)26-19(24)23(12-14-5-8-16(25-4)9-6-14)13-15-7-10-17(21)18(22)11-15/h5-11H,12-13H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KXSDSYZULCLTMT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(CC1=CC=C(C=C1)OC)CC2=CC(=C(C=C2)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23BrFNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-bromo-3-fluorobenzyl(4-methoxybenzyl)carbamate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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